Cas no 312623-77-1 (Bismuth Gallate Hydrate (Technical Grade))

• Product Name: Bismuth Gallate Hydrate (Technical Grade)
• CAS No: 312623-77-1
• MF: C₇H₈BiO₇
• MW: 413.11460018158
• CID: 300792
• Update Time: 2025-10-31

Bismuth Gallate Hydrate (Technical Grade) Chemical and Physical Properties

Names and Identifiers

• 1,3,2-Benzodioxabismole-5-carboxylicacid, 2,7-dihydroxy-, hydrate (1:1)
• 1,3,2-Benzodioxabismole-5-carboxylicacid, 2,7-dihydroxy-, monohydrate (9CI)
• 4-hydroxy-1,3,2λ²-benzodioxabismole-6-carboxylic acid,dihydrate
• Bismuth Gallate Hydrate (Technical Grade)

• Inchi： 1S/C7H6O5.Bi.2H2O/c8-4-1-3(7(11)12)2-5(9)6(4)10;;;/h1-2,8-10H,(H,11,12);;2*1H2/q;+2;;/p-2
• InChI Key： QYRZNUWUKYCZNU-UHFFFAOYSA-L
• SMILES： [Bi]1OC2C=C(C(=O)O)C=C(C=2O1)O.O.O |^1:0|

Computed Properties

• Exact Mass: 411.99911

Experimental Properties

• PSA: 127.72

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives

Additional information on Bismuth Gallate Hydrate (Technical Grade)

Introduction to Bismuth Gallate Hydrate (Technical Grade) and Its Applications

Bismuth Gallate Hydrate (Technical Grade), with the CAS number 312623-77-1, is a compound of significant interest in the field of pharmaceutical chemistry and material science. This compound, characterized by its unique chemical structure and properties, has garnered attention for its potential applications in various industrial and scientific domains. The hydrate form of bismuth gallate introduces a layer of complexity to its behavior, making it a subject of extensive research and development.

The chemical composition of Bismuth Gallate Hydrate (Technical Grade) involves the coordination of bismuth ions with gallate anions, forming a stable hydrate complex. This structure not only influences its solubility and reactivity but also opens up possibilities for diverse applications. In recent years, advancements in synthetic methodologies have enabled the production of higher purity grades, which has further expanded its utility in research and industrial processes.

One of the most compelling aspects of Bismuth Gallate Hydrate (Technical Grade) is its antimicrobial properties. Research has demonstrated that this compound exhibits effective inhibition against a broad spectrum of bacteria and fungi. This characteristic makes it a promising candidate for developing novel antimicrobial agents and preservatives. The mechanism behind its antimicrobial activity involves the disruption of microbial cell membranes, leading to cell lysis and death.

In the pharmaceutical industry, the applications of Bismuth Gallate Hydrate (Technical Grade) are being explored in the development of topical formulations for skin infections and wound care. Its ability to maintain efficacy over prolonged periods due to its hydrate structure makes it particularly suitable for these applications. Additionally, studies have shown potential synergistic effects when combined with other antimicrobial agents, enhancing overall treatment efficacy.

Beyond pharmaceuticals, Bismuth Gallate Hydrate (Technical Grade) finds utility in material science, particularly in the synthesis of advanced materials with tailored properties. Its unique coordination chemistry allows for the creation of hybrid materials that combine the advantages of both organic and inorganic components. These hybrid materials are being investigated for their potential use in catalysis, sensors, and even as components in electronic devices.

The environmental impact of using Bismuth Gallate Hydrate (Technical Grade) is another area of growing interest. Bismuth is known for its low toxicity and biocompatibility, making it an environmentally friendly alternative to heavier metals often used in similar applications. This characteristic is particularly important as industries strive to adopt greener practices and reduce their ecological footprint.

Recent research has also highlighted the role of Bismuth Gallate Hydrate (Technical Grade) in nanotechnology. By manipulating its particle size and morphology at the nanoscale, scientists have been able to enhance its properties further. Nanostructured bismuth gallate hydrate shows promise in areas such as drug delivery systems, where precise control over particle size can improve bioavailability and therapeutic outcomes.

The synthesis of Bismuth Gallate Hydrate (Technical Grade) is another area where innovation continues to drive progress. New synthetic routes have been developed to improve yield and purity, making it more cost-effective for large-scale applications. These advancements are crucial for ensuring that the compound remains accessible for both research purposes and commercial use.

In conclusion, Bismuth Gallate Hydrate (Technical Grade) is a versatile compound with a wide range of applications across multiple industries. Its unique chemical properties, coupled with ongoing research into its potential uses, make it a compound worth monitoring for future developments. As synthetic methods improve and new applications are discovered, the significance of Bismuth Gallate Hydrate (Technical Grade) is likely to grow even further.